pregnenolone-3-O-methylthiophosphonate
pregnenolone-3-O-methylthiophosphonate
Brand Name:
Vulcanchem
CAS No.:
155538-87-7
VCID:
VC0124289
InChI:
InChI=1S/C22H35O4PS/c1-14(23)18-7-8-19-17-6-5-15-13-16(26-27(24,28)25-4)9-11-21(15,2)20(17)10-12-22(18,19)3/h5,16-20H,6-13H2,1-4H3,(H,24,28)/t16-,17-,18+,19-,20-,21-,22+,27?/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OP(=S)(O)OC)C)C
Molecular Formula:
C22H35O4PS
Molecular Weight:
426.552
pregnenolone-3-O-methylthiophosphonate
CAS No.: 155538-87-7
Main Products
VCID: VC0124289
Molecular Formula: C22H35O4PS
Molecular Weight: 426.552
| CAS No. | 155538-87-7 |
|---|---|
| Product Name | pregnenolone-3-O-methylthiophosphonate |
| Molecular Formula | C22H35O4PS |
| Molecular Weight | 426.552 |
| IUPAC Name | 1-[(3S,8S,9S,10R,13S,14S,17S)-3-[hydroxy(methoxy)phosphinothioyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C22H35O4PS/c1-14(23)18-7-8-19-17-6-5-15-13-16(26-27(24,28)25-4)9-11-21(15,2)20(17)10-12-22(18,19)3/h5,16-20H,6-13H2,1-4H3,(H,24,28)/t16-,17-,18+,19-,20-,21-,22+,27?/m0/s1 |
| Standard InChIKey | OTIRNHUFDPCFBQ-UPOIFNSVSA-N |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OP(=S)(O)OC)C)C |
| Synonyms | pregnenolone-3-O-methylthiophosphonate |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume